Cas no 1807885-01-3 ((3aS,6aS)-5-(4-fluorobenzoyl)-octahydropyrrolo[3,4-b]pyrrole)

• Product Name: (3aS,6aS)-5-(4-fluorobenzoyl)-octahydropyrrolo[3,4-b]pyrrole
• CAS No: 1807885-01-3
• MF: C₁₃H₁₅FN₂O
• MW: 234.269406557083
• CID: 6275921
• PubChem ID: 43603967
• Update Time: 2025-05-22

(3aS,6aS)-5-(4-fluorobenzoyl)-octahydropyrrolo[3,4-b]pyrrole Chemical and Physical Properties

Names and Identifiers

• EN300-257995
• (3aS,6aS)-5-(4-fluorobenzoyl)-octahydropyrrolo[3,4-b]pyrrole
• (4-Fluorophenyl)((3aS,6aS)-hexahydropyrrolo[3,4-b]pyrrol-5(1H)-yl)methanone
• EN300-190858
• CHEMBL4515952
• Z2378841129
• 1807885-01-3
• rac-(3aR,6aR)-5-(4-fluorobenzoyl)-octahydropyrrolo[3,4-b]pyrrole
• 1218478-47-7
• AKOS010383563

• Inchi： 1S/C13H15FN2O/c14-11-3-1-9(2-4-11)13(17)16-7-10-5-6-15-12(10)8-16/h1-4,10,12,15H,5-8H2/t10-,12+/m0/s1
• InChI Key： BLLWGNQEBCPHCJ-CMPLNLGQSA-N
• SMILES： FC1C=CC(=CC=1)C(N1C[C@@H]2[C@@H](CCN2)C1)=O

Computed Properties

• Exact Mass: 234.117
• Monoisotopic Mass: 234.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 1.3

Additional information on (3aS,6aS)-5-(4-fluorobenzoyl)-octahydropyrrolo[3,4-b]pyrrole

Compound CAS No. 1807885-01-3: (3aS,6aS)-5-(4-fluorobenzoyl)-octahydropyrrolo[3,4-b]pyrrole

The compound CAS No. 1807885-01-3, also known as (3aS,6aS)-5-(4-fluorobenzoyl)-octahydropyrrolo[3,4-b]pyrrole, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of bicyclic structures, specifically featuring a pyrrolo[3,4-b]pyrrole framework, which is known for its unique electronic properties and structural stability. The presence of the 4-fluorobenzoyl group further enhances its functional versatility, making it a promising candidate for various applications.

Recent studies have highlighted the importance of octahydropyrrolo[3,4-b]pyrrole derivatives in drug discovery. The stereochemistry of this compound, defined by its (3aS,6aS) configuration, plays a critical role in determining its biological activity. Researchers have found that such compounds exhibit potent inhibitory effects on key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. This makes CAS No. 1807885-01-3 a strong candidate for the development of novel therapeutics targeting Alzheimer's disease and related conditions.

In addition to its pharmacological applications, (3aS,6aS)-5-(4-fluorobenzoyl)-octahydropyrrolo[3,4-b]pyrrole has shown promise in the field of optoelectronics. Its aromatic system and conjugated structure enable efficient charge transport properties, which are essential for advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent advancements in synthetic methodologies have allowed for the scalable production of this compound, facilitating its integration into next-generation electronic devices.

The synthesis of CAS No. 1807885-01-3 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic strategies. The incorporation of the 4-fluorobenzoyl group is achieved through a Friedel-Crafts acylation reaction, followed by stereo-controlled cyclization to form the octahydropyrrolo framework. This synthesis pathway has been optimized to ensure high yields and excellent stereochemical control, which are crucial for maintaining the compound's bioactivity and electronic properties.

From an environmental standpoint, the development of (3aS,6aS)-5-(4-fluorobenzoyl)-octahydropyrrolo[3,4-b]pyrrole aligns with sustainable chemistry principles. Its synthesis employs recyclable catalysts and minimizes the use of hazardous reagents, contributing to a greener chemical industry. Furthermore, the compound's potential applications in energy-efficient materials could significantly reduce carbon emissions associated with traditional electronics manufacturing.

In conclusion, CAS No. 1807885-01-3, or (3aS,6aS)-5-(4-fluorobenzoyl)-octahydropyrrolo[3,4-b]pyrrole, represents a cutting-edge molecule with multifaceted applications across pharmacology and materials science. Its unique structure and functional groups make it a valuable asset in both research and industrial settings. As ongoing studies continue to uncover new potentials for this compound, it stands at the forefront of innovation in modern chemistry.